Cas no 4655-44-1 (Benzenecarboximidoylchloride, N-[(4-bromophenyl)sulfonyl]- (9CI))

Benzenecarboximidoylchloride, N-[(4-bromophenyl)sulfonyl]- (9CI) structure
4655-44-1 structure
Product Name:Benzenecarboximidoylchloride, N-[(4-bromophenyl)sulfonyl]- (9CI)
CAS No:4655-44-1
MF:C13H9BrClNO2S
MW:358.638060331345
CID:331892
PubChem ID:3866708
Update Time:2025-04-19

Benzenecarboximidoylchloride, N-[(4-bromophenyl)sulfonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidoylchloride, N-[(4-bromophenyl)sulfonyl]- (9CI)
    • 4-BROMO-N-(CHLORO-PHENYL-METHYLENE)-BENZENESULFONAMIDE
    • AC1MZ450
    • AG-F-59830
    • Benzimidoylchloride, N-[(p-bromophenyl)sulfonyl]- (7CI,8CI)
    • CTK1D7931
    • N-(4-Brom-benzolsulfonyl)-benzimid-chlorid
    • N-< 4-Brom-benzolsulfonyl> -benzimid-chlorid
    • 4655-44-1
    • DTXSID20397606
    • N-(4-Bromobenzene-1-sulfonyl)benzenecarboximidoyl chloride
    • N-(4-bromophenyl)sulfonylbenzenecarboximidoyl chloride
    • Inchi: 1S/C13H9BrClNO2S/c14-11-6-8-12(9-7-11)19(17,18)16-13(15)10-4-2-1-3-5-10/h1-9H
    • InChI Key: CFRCKJJVYIMSFW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)S(N=C(C1C=CC=CC=1)Cl)(=O)=O

Computed Properties

  • Exact Mass: 356.92267
  • Monoisotopic Mass: 356.92259
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 54.9
  • XLogP3: 4.5

Experimental Properties

  • Density: 1.54
  • Boiling Point: 463°Cat760mmHg
  • Flash Point: 233.8°C
  • Refractive Index: 1.629
  • PSA: 46.5
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